N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide
Overview
Description
N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide, also known as TPA, is a chemical compound that has been extensively researched for its potential applications in various fields, including medicine, agriculture, and environmental science.
Scientific Research Applications
N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been found to have a number of potential applications in scientific research. For example, it has been studied for its ability to inhibit the growth of cancer cells, particularly in breast and lung cancer. N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to have antimicrobial properties, making it a potential candidate for use in the development of new antibiotics.
Mechanism of Action
The mechanism of action of N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This may explain its potential anticancer properties.
Biochemical and Physiological Effects
In addition to its potential anticancer and antimicrobial properties, N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been found to have other biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which may make it useful in the treatment of certain diseases, such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide is that it is relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation is that its mechanism of action is not yet fully understood, which may make it difficult to optimize its use in certain applications.
Future Directions
There are many potential future directions for research on N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide. For example, further studies could be conducted to better understand its mechanism of action and to optimize its use in the treatment of various diseases. Additionally, N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide could be further studied for its potential applications in agriculture and environmental science, such as in the development of new pesticides or in the treatment of contaminated soil.
Synthesis Methods
N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide can be synthesized via a multistep process involving the reaction of p-tolyl hydrazine with 2-chloroacetophenone to form 2-(p-tolyl)acetophenone hydrazone. This intermediate is then reacted with sodium azide and copper(I) iodide to produce N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide.
properties
IUPAC Name |
N-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c1-11-7-9-13(10-8-11)16-19-17(22-20-16)14-5-3-4-6-15(14)18-12(2)21/h3-10H,1-2H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLTZOTJSEZFNOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3NC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3-methylbenzamide](/img/structure/B7715269.png)
![N-(2H-1,3-benzodioxol-5-yl)-3-(3-methoxyphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B7715276.png)
![N-cyclohexyl-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide](/img/structure/B7715285.png)
![N-(6-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide](/img/structure/B7715298.png)
![N-(1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzenesulfonamide](/img/structure/B7715321.png)
![methyl 2-{4-[(prop-2-en-1-yl)sulfamoyl]phenoxy}acetate](/img/structure/B7715339.png)
